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Cat. No.: B041443 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3-Hydroxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 3-
Hydroxybenzoic acid, including detailed experimental protocols for their determination and a

visualization of its common synthesis pathway.

Physicochemical Data of 3-Hydroxybenzoic Acid
3-Hydroxybenzoic acid (CAS No: 99-06-9), also known as m-hydroxybenzoic acid, is a

monohydroxybenzoic acid with the chemical formula C₇H₆O₃.[1][2][3] It serves as a valuable

intermediate in the synthesis of pharmaceuticals, plasticizers, and resins.[1][3] Accurate

knowledge of its physical properties, such as melting and boiling points, is critical for its

application in research and manufacturing.

Quantitative Data Summary
The experimentally determined melting and boiling points for 3-Hydroxybenzoic acid are

summarized below. Variations in reported values can be attributed to differences in

experimental conditions and sample purity.
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Physical Property Reported Value (°C) Reported Value (K)

Melting Point 200-203[1] 473.15 - 476.15

201-205[4] 474.15 - 478.15

214.5[5] 487.65

Boiling Point 213.5 (rough estimate)[1] 486.65

256[5] 529.15

345 - 346[6] 618.15 - 619.15

Experimental Protocols
The determination of melting and boiling points are fundamental techniques for the

characterization and purity assessment of chemical compounds.[7][8]

Melting Point Determination: Capillary Method
The capillary method is a widely used and straightforward technique for determining the

melting point of a solid organic compound.[7][9]

Principle: A small, powdered sample of the substance is heated at a controlled rate. The

temperature at which the solid transitions to a liquid is recorded as the melting point.[9] Pure

crystalline compounds typically exhibit a sharp melting point range of 0.5-1.0°C, whereas

impurities tend to lower and broaden the melting range.[7][10]

Methodology:

Sample Preparation: Ensure the 3-Hydroxybenzoic acid sample is completely dry and

finely powdered to allow for uniform heating.[9]

Capillary Tube Loading: Press the open end of a thin-walled capillary tube into the powdered

sample. Tap the sealed end of the tube on a hard surface to compact the sample to a height

of 2-3 mm.[11][12]

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point

apparatus (e.g., a Mel-Temp or DigiMelt unit).[7][11]
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Heating:

If the approximate melting point is known, heat the sample rapidly to about 15-20°C below

the expected temperature.[12]

Decrease the heating rate to a slow and steady 1-2°C per minute to ensure thermal

equilibrium between the sample, heating block, and thermometer.[7][12]

Observation and Recording: Observe the sample closely through the viewing eyepiece.

Record the temperature at which the first droplet of liquid appears (T1) and the temperature

at which the entire sample becomes a clear liquid (T2). The melting point is reported as the

range T1-T2.[7]

Boiling Point Determination: Micro-Reflux Method
For small quantities of liquid, the micro-boiling point (or micro-reflux) method is a convenient

and accurate technique.[13]

Principle: A liquid boils when its vapor pressure equals the surrounding atmospheric pressure.

[8][14] By heating a small liquid sample and an inverted capillary tube, a trapped air bubble

expands and then contracts upon cooling. The temperature at which the liquid is drawn back

into the capillary tube upon cooling corresponds to the boiling point.[13]

Methodology:

Sample Preparation: Place a few milliliters of the liquid sample into a small test tube or

fusion tube.[8][15]

Capillary Setup: Place a melting point capillary tube, with its sealed end facing upwards, into

the test tube containing the liquid.[15]

Apparatus Assembly:

Attach the test tube to a thermometer, ensuring the sample is aligned with the

thermometer bulb.

Immerse the assembly in a heating bath (e.g., a Thiele tube with heating oil or an

aluminum block).[13][15]
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Heating: Gently heat the apparatus. As the temperature rises, a stream of bubbles will

emerge from the open end of the inverted capillary tube as the trapped air expands.[13]

Continue heating until a rapid and continuous stream of bubbles is observed, indicating the

vapor of the substance is escaping.

Observation and Recording: Turn off the heat and allow the apparatus to cool slowly. The

stream of bubbles will slow and eventually stop. The boiling point is the temperature at which

the liquid is drawn back into the capillary tube.[13]

Synthesis Pathway Visualization
3-Hydroxybenzoic acid can be synthesized from benzoic acid through a process involving

sulfonation, followed by alkali fusion and hydrolysis.[1][16] This workflow is depicted below.

Benzoic Acid Sulfonation
(+ Oleum, ~100°C)

Reacts with Sodium 3-SulfobenzoateYields Alkali Fusion
(+ Solid NaOH, >210°C)

Reacts with Sodium m-CarboxyphenateYields Acid Hydrolysis
(+ Dilute H₂SO₄)

Reacts with 3-Hydroxybenzoic AcidYields

Click to download full resolution via product page

Caption: Synthesis workflow of 3-Hydroxybenzoic acid from benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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